Cas no 617-36-7 (ethyl carbamoylformate)

ethyl carbamoylformate Properties

Names and Identifiers

• Ethyl 2-amino-2-oxoacetate
• Oxamic acid ethyl ester
• Ethyl Oxamate
• 2-Amino-2-oxo-acetic Acid Ethyl Ester
• Ethyl carbamoylformate
• Ethandisaeure-amid-ethylester
• Ethoxalamide
• ethyl 2-aminooxamate
• ethyl ester of oxamic acid
• oxalamic acid ethyl ester
• Oxamethane
• Oxamidic Acid Ethyl Ester
• Ethyl amino(oxo)acetate
• Acetic acid, aminooxo-, ethyl ester
• RZMZBHSKPLVQCP-UHFFFAOYSA-N
• Oxalic acid, monoethyl ester amide
• Ethyl oxamate, 99%
• ETHYLOXAMATE
• ethylamino(oxo)acetat
• Ethyl aminooxoacetate
• Ethyl oxamate, 98%
• Ethyl amino(oxo)acetate #
• ethyl 2-amino-2-oxo-acetate
• +Expand

• MDL： MFCD00008005
• InChIKey： RZMZBHSKPLVQCP-UHFFFAOYSA-N
• Inchi： 1S/C4H7NO3/c1-2-8-4(7)3(5)6/h2H2,1H3,(H2,5,6)
• SMILES： O(C(C(N([H])[H])=O)=O)C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 117.04300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Heavy Atom Count: 8
• Complexity: 110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 69.4

Experimental Properties

• LogP: -0.26490
• PSA: 69.39000
• Refractive Index: 1.4540 (estimate)
• Boiling Point: 218.88°C (rough estimate)
• Melting Point: 113.0 to 117.0 deg-C
• Density: 1.3886 (rough estimate)

ethyl carbamoylformate Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25-S22
• Hazardous Material transportation number：NONH for all modes of transport

ethyl carbamoylformate Customs Data

• HS CODE：2924199090
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides